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Compound of Interest

Compound Name: Menin-MLL inhibitor-25

Cat. No.: B12381092

Essential guidelines for the safe handling and disposal of Menin-MLL inhibitor-25, ensuring
the protection of laboratory personnel and the environment.

Menin-MLL inhibitors are a promising class of targeted therapies in development for acute
leukemias with MLL rearrangements or NPM1 mutations. As these compounds become more
prevalent in research settings, it is critical for researchers, scientists, and drug development
professionals to have access to clear and comprehensive safety and disposal information. This
guide provides essential, step-by-step procedures for the proper disposal of Menin-MLL
inhibitor-25, grounded in established laboratory safety protocols for handling potent small
molecule inhibitors.

While a specific Safety Data Sheet (SDS) for "Menin-MLL inhibitor-25" is not publicly
available, the following procedures are based on the known hazards of similar Menin-MLL
inhibitors and general principles of chemical waste management in a laboratory setting.

Hazard and Safety Overview

Based on the Safety Data Sheet for the similar compound Menin-MLL inhibitor MI-2,
researchers should handle Menin-MLL inhibitor-25 with caution.[1] The primary hazards are
summarized in the table below.
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Hazard Classification GHS Hazard Statement Precautionary Measures

Do not eat, drink or smoke

o when using this product. Wash
Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed hands thoroughly after

handling. If swallowed, rinse
mouth.[1]

Wear protective gloves and

) ) o clothing. If on skin, wash with
Skin Corrosion/Irritation o
H315: Causes skin irritation plenty of soap and water. Take
(Category 2) _ _
off contaminated clothing and

wash it before reuse.[1]

Wear eye and face protection.

If in eyes, rinse cautiously with
Serious Eye Damage/Irritation H319: Causes serious eye water for several minutes.
(Category 2A) irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Avoid breathing dust, fumes,
gas, mist, vapors, or spray.
B o ] Use only outdoors or in a well-
Specific Target Organ Toxicity, H335: May cause respiratory ] ]
] o ventilated area. If inhaled,
Single Exposure (Category 3) irritation _
remove person to fresh air and
keep comfortable for

breathing.[1]

This data is extrapolated from the Safety Data Sheet for Menin-MLL inhibitor MI-2 and should
be considered as a guideline for Menin-MLL inhibitor-25 in the absence of a specific SDS.

Step-by-Step Disposal Protocol

Adherence to a structured disposal plan is paramount for laboratory safety and regulatory
compliance. The overriding principle is that no experimental work should begin without a clear
plan for the disposal of all waste generated.[2] All chemical waste, including Menin-MLL
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inhibitor-25, should be treated as hazardous unless confirmed to be non-hazardous by an
environmental health and safety (EHS) professional.[3]

Step 1: Personal Protective Equipment (PPE)

Before handling the inhibitor or its waste, ensure you are wearing appropriate PPE.
» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If handling the compound as a powder outside of a chemical fume
hood, a respirator may be necessary.

Step 2: Waste Segregation

Proper segregation of waste is crucial to prevent dangerous chemical reactions and to facilitate
correct disposal.

e Solid Waste:

o Collect unused or expired Menin-MLL inhibitor-25 powder in its original container or a
clearly labeled, sealed container.

o Contaminated materials such as gloves, weigh boats, and pipette tips should be collected
in a dedicated, sealed plastic bag or container labeled as "Hazardous Chemical Waste"
with the full chemical name.

e Liquid Waste:

o Collect solutions containing Menin-MLL inhibitor-25 in a dedicated, leak-proof, and
chemically compatible container.[4][5]

o Do not mix with other incompatible waste streams.[2] For example, separate halogenated
and non-halogenated solvents.[2]
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o The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical
name, and an approximate concentration.

o Empty Containers:

o An empty container that held Menin-MLL inhibitor-25 should be managed as hazardous
waste.[3] If regulations permit, acute hazardous waste containers may be triple-rinsed with
a suitable solvent; the rinsate must be collected and disposed of as hazardous liquid
waste.[3]

Step 3: Labeling and Storage

Proper labeling and temporary storage are critical for safety and compliance.

e Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full name of the chemical(s), and the date accumulation started.[5]

e Storage:
o Store waste containers in a designated, secure area within the laboratory.[6]
o Ensure containers are kept closed except when adding waste.[2]

o Store in a well-ventilated location.[1]

Step 4: Final Disposal

e Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup. This typically involves contacting the Environmental Health and Safety (EHS) office
to schedule a collection.

o Regulatory Compliance: Dispose of the contents and container in accordance with all local,
state, and federal regulations.[1] Never dispose of Menin-MLL inhibitor-25 down the drain
or in the regular trash.[5] Evaporation is not an acceptable method of disposal.[5]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Menin-MLL inhibitor-25.

Start: Generate
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Figure 1. Disposal Workflow for Menin-MLL Inhibitor-25
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Caption: Disposal Workflow for Menin-MLL Inhibitor-25.

By implementing these procedures, laboratories can ensure the safe handling and disposal of
Menin-MLL inhibitor-25, fostering a secure research environment and maintaining regulatory
compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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